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Pigment Yellow 12 Properties and Fastness

The table below summarizes key fastness properties for Pigment Yellow 12, a specific type of Diarylide

Yellow, from a pigment supplier and technical descriptions [1].

Property Performance / Rating Notes / Context

Light Fastness 3 (on a scale of 1-8,
where 8 is best)

Considered low; lower than other Diarylide Yellows
(PY13, PY83, etc.) [1].

Heat
Resistance

160 °C Begins to decompose at 317°C [1]. Slight color change
(green) when heated at 150°C for 20 min [1].

Water
Resistance

5 (on a scale of 1-5,
where 5 is best)

Very low water solubility (less than 1 mg/mL at 22°C)
[2].

Oil Resistance 5 (on a scale of 1-5,
where 5 is best)

[1]

Acid
Resistance

4-5 (on a scale of 1-5,
where 5 is best)

[1]
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Property Performance / Rating Notes / Context

Alkali
Resistance

4 (on a scale of 1-5,
where 5 is best)

[1]

Alcohol
Resistance

4-5 (on a scale of 1-5,
where 5 is best)

[1]

Pigment Yellow 12 exhibits medium solvent resistance and may show a tendency to recrystallize in

certain solvent-based applications [1]. Its technical performance is dependent not only on its molecular

structure but also on its solid-state characteristics, such as particle size, morphology, and the crystal structure

arrangement [3].

Potential Issues and Troubleshooting

Based on the general characteristics of Diarylide Yellow pigments, you may encounter the following issues

in your experiments:

Recrystallization: Pigment Yellow 12 has a tendency to recrystallize in some solvent-based systems,

which can adversely affect color strength and performance [1].
Moderate Lightfastness: Performance is adequate for printing inks but may be insufficient for

applications requiring high durability [1].
Crystal Structure and Performance: The superior performance of some diarylide pigments (e.g.,

Pigment Yellow 83) is linked to specific crystal structures with more intermolecular interactions [3].
Performance issues with a specific Diarylide Yellow may be related to its polymorphic form.

Experimental Workflow for Solvent Resistance
Evaluation

For a standardized approach to evaluating solvent resistance, you can adapt the following workflow. This

process is based on general principles for determining the solubility of difficult-to-test substances and

physical-chemical property testing [4] [5].
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1. Sample Preparation
Prepare saturated solution.

Add excess pigment to solvent.
Stir/mix.

2. Equilibrium

3. Phase Separation

Use controlled temperature.
Allow sufficient time for equilibrium.

4. Concentration Analysis

Separate undissolved pigment.
Use filtration or centrifugation.
Avoid micro-crystals in sample.

5. Data Interpretation

Analyze supernatant.
Use analytical methods like HPLC or UV-Vis.

Determine solubility limit.
Assess physical stability

and color properties.

Click to download full resolution via product page

Key Methodological Considerations

Achieving Saturation Equilibrium: This is a thermodynamic solubility method, which determines

the maximum concentration of a substance at equilibrium [5]. Allow the mixture to equilibrate for a
sufficient time with constant stirring. The required duration can vary significantly based on the pigment

and solvent.
Critical Separation Step: After equilibration, it is crucial to effectively separate the undissolved solid

pigment from the saturated solution. Techniques include filtration (using a 0.45 µm or smaller filter)
or centrifugation [4]. Inefficient separation can lead to overestimation of solubility due to

microcrystals or colloids in the analyzed sample [4].
Analytical Techniques: Common methods for quantifying dissolved pigment concentration include

HPLC-UV and UV-Vis spectrophotometry.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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